Cas no 540779-29-1 (2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester)
540779-29-1 structure
Product Name:2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester
CAS No:540779-29-1
MF:C13H11BrO3
MW:295.128643274307
CID:832517
Update Time:2026-04-29
2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester
- 6-BROMO-4-HYDROXY-2-NAPHTHALENECARBOXYLIC ACID ETHYL ESTER
- Ethyl 6-bromo-4-hydroxy-2-naphthoate
- Ethyl-6-brom-4-hydroxy-2-naphthoat
- LogP
-
- Inchi: InChI=1S/C13H11BrO3/c1-2-17-13(16)9-5-8-3-4-10(14)7-11(8)12(15)6-9/h3-7,15H,2H2,1H3
- InChI Key: JZTZWWVXYMSOLV-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=CC(=C2C=C(C=CC2=C1)Br)O
Computed Properties
- Exact Mass: 293.98913
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 46.53
2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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